7-Methoxy-5-nitro-1-benzofuran-2-carboxylic acid

• IUPAC Name: 7-methoxy-5-nitro-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C10H7NO6/c1-16-7-4-6(11(14)15)2-5-3-8(10(12)13)17-9(5)7/h2-4H,1H3,(H,12,13)
• InChI Key: IOZHCNSHXMWQNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC(=C1)[N+](=O)[O-])C=C(O2)C(=O)O
• Molecular Formula: C10H7NO6
• DSSTOX Substance ID: DTXSID00389842
• Molecular Weight: 237.17 g/mol
• CAS RN: 25672-29-1

Description

“7-Methoxy-5-nitro-1-benzofuran-2-carboxylic acid” is a nitrogen-containing organic compound that contains a benzofuran ring and a carboxylic acid group. It has a molecular weight of 237.17.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield, conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of “7-Methoxy-5-nitro-1-benzofuran-2-carboxylic acid” is represented by the linear formula C10H7NO6. The InChI code for this compound is 1S/C10H7NO6/c1-16-7-4-6 (11 (14)15)2-5-3-8 (10 (12)13)17-9 (5)7/h2-4H,1H3, (H,12,13).

Physical And Chemical Properties Analysis

“7-Methoxy-5-nitro-1-benzofuran-2-carboxylic acid” is a solid substance. It has a molecular weight of 237.17.

Scientific Research Applications

Anticancer Properties

7-Methoxy-5-nitro-1-benzofuran-2-carboxylic acid has shown promise as an anticancer agent. Literature reports indicate that some substituted benzofurans exhibit significant cell growth inhibitory effects in various cancer cell lines. . Further research is needed to explore its potential as a targeted therapy.

Anti-Inflammatory Activity

Benzofuran derivatives often possess anti-inflammatory properties. Researchers have investigated their effects on inflammatory pathways, including inhibition of pro-inflammatory cytokines and enzymes. .

Antioxidant Potential

The nitro group in this compound suggests potential antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. .

Neuroprotective Effects

Benzofuran derivatives have been explored for their neuroprotective properties. These compounds may enhance neuronal survival, reduce oxidative stress, and mitigate neurodegenerative conditions. .

Antimicrobial Activity

Some benzofuran derivatives exhibit antimicrobial effects. Researchers have studied their potential against bacteria, fungi, and viruses. .

Chemical Synthesis and Medicinal Chemistry

Apart from its biological activities, this compound serves as a building block in chemical synthesis. Medicinal chemists can modify its structure to create novel derivatives with improved properties. .

Mechanism of Action

Target of Action

Benzofuran derivatives, to which this compound belongs, have been demonstrated to interact with a variety of targets including topoisomerase i, sigma receptors, pim-1, farnesyl transferase, histamine h3 receptors, and carbonic anhydrase .

Mode of Action

Benzofuran derivatives are known to exhibit a broad range of biological activities, suggesting diverse modes of action depending on the specific derivative and target .

Biochemical Pathways

Benzofuran derivatives are known to impact a variety of biochemical pathways, which can lead to their diverse biological activities .

Result of Action

Benzofuran derivatives are known to exhibit a wide range of biological activities, including antifungal, antiprotozoal, antitubercular, anti-inflammatory, anticonvulsant, anticancer, antihiv, analgesic, antiparasitic, antihyperlipidemic, antioxidant, antidiabetic, antihypertensive, antiplasmodial, anti-alzheimer’s, vasodilating and hypotensive, and antiarrhythmic activities .